Cas no 1261744-30-2 (4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with chloro and phenyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the phenyl ring contributes to π-stacking interactions, influencing binding affinity in bioactive molecules. Its rigid aromatic framework ensures stability under various reaction conditions, facilitating further functionalization. The compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. High purity grades are available to ensure reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine structure

1261744-30-2 structure

Product Name:4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine

CAS No:1261744-30-2

MF:C₁₃H₉ClN₂

MW:228.676961660385

CID:4927191

Update Time:2025-05-19

4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine
- Inchi： 1S/C13H9ClN2/c14-11-6-7-15-13-12(11)10(8-16-13)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key： OIIMARDFJNVLFD-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=1C(=CN2)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
XLogP3: 3.6
Topological Polar Surface Area: 28.7

4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023651-250mg	4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine	1261744-30-2	97%	250mg	$686.80	2022-03-01
Alichem	A023023651-500mg	4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine	1261744-30-2	97%	500mg	$970.20	2022-03-01
Alichem	A023023651-1g	4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine	1261744-30-2	97%	1g	$1,696.80	2022-03-01

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Additional information on 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261744-30-2) and Its Applications in Chemical Biology and Medicine

The compound 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261744-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed journals, patent filings, and recent conference proceedings, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the role of 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural motif of this compound has been shown to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

In addition to its kinase inhibitory properties, 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are notoriously difficult to target with small molecules, but the rigid and planar structure of this compound has shown promise in disrupting specific interactions involved in disease pathways. A recent preprint on bioRxiv detailed the use of this compound as a scaffold for designing PPI inhibitors, with preliminary data indicating efficacy in disrupting the interaction between p53 and MDM2, a well-known target in cancer therapy.

The synthesis of 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine has also seen advancements, with researchers developing more efficient and scalable routes. A 2022 patent (WO2022156789) described a novel one-pot synthesis method that significantly reduces the number of steps and improves yield compared to traditional approaches. This innovation is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine derivatives. Issues such as poor solubility and metabolic stability have been reported in some studies, necessitating further structural modifications. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations, as highlighted in a recent review article in Drug Discovery Today.

In conclusion, 4-Chloro-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261744-30-2) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from kinase inhibition to PPI modulation, with ongoing research aimed at overcoming current limitations. The compound's potential in addressing unmet medical needs, particularly in oncology, makes it a focal point for future studies. Researchers are encouraged to explore its derivatives and mechanisms of action further to unlock its full therapeutic potential.